![molecular formula C11H17ClN2O2S B5218896 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide](/img/structure/B5218896.png)
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide
Overview
Description
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide is a chemical compound that has been widely used in scientific research for its unique properties and applications. It is a sulfonamide compound that belongs to the class of organic compounds known as benzenesulfonamides. This compound is also known by its chemical name, Sulfamethyldiethylamine.
Mechanism of Action
The mechanism of action of 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide is not well understood. However, it is believed to act as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. It has also been shown to have anticonvulsant and analgesic properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide in lab experiments include its unique properties and applications. It is a versatile compound that can be used as a starting material for the synthesis of other sulfonamide compounds. However, the limitations of using this compound include its toxicity and potential side effects.
Future Directions
In the future, research on 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide could focus on its potential therapeutic applications. It could also be used as a tool in the study of carbonic anhydrase and its role in various physiological processes. Additionally, research could focus on the development of new synthetic methods for the preparation of this compound and its derivatives.
Synthesis Methods
The synthesis of 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide involves the reaction of 4-chlorobenzenesulfonyl chloride with N,N-dimethylethylenediamine in the presence of a base such as triethylamine. This reaction results in the formation of 4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide along with hydrogen chloride gas as a byproduct.
Scientific Research Applications
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide has been extensively used in scientific research for its various applications. It has been used as a reagent in the synthesis of various organic compounds. It has also been used as a starting material for the synthesis of other sulfonamide compounds.
properties
IUPAC Name |
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17ClN2O2S/c1-14(2)9-3-8-13-17(15,16)11-6-4-10(12)5-7-11/h4-7,13H,3,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPTSRXOIXHOFTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNS(=O)(=O)C1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[3-(dimethylamino)propyl]benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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